Cas no 496857-83-1 (L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl-)

• Product Name: L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl-
• CAS No: 496857-83-1
• MF: C₃₅H₅₉N₉O₁₅
• MW: 845.894269227982
• CID: 1525481
• Update Time: 2024-08-23

L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl-
• L-Threonine, L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl- (9CI)

• Inchi： 1S/C35H59N9O15/c1-15(2)24(39-28(51)19(36)13-45)34(57)44-11-7-9-22(44)30(53)38-20(14-46)29(52)37-12-23(50)43-10-6-8-21(43)31(54)40-25(16(3)47)32(55)41-26(17(4)48)33(56)42-27(18(5)49)35(58)59/h15-22,24-27,45-49H,6-14,36H2,1-5H3,(H,37,52)(H,38,53)(H,39,51)(H,40,54)(H,41,55)(H,42,56)(H,58,59)/t16-,17-,18-,19+,20+,21+,22+,24+,25+,26+,27+/m1/s1
• InChI Key： GAXWXPHZANFXGU-XIGDAQMXSA-N
• SMILES： C(O)(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H]1CCCN1C(=O)CNC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)[C@H](CO)N

Computed Properties

• Exact Mass: 845.41337

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 1405.2±65.0 °C(Predicted)
• PSA: 379.69
• pka: 3.21±0.10(Predicted)